Cas no 1480554-03-7 (2-Propynoic acid, 3-(5-methyl-2-thienyl)-, ethyl ester)

• Product Name: 2-Propynoic acid, 3-(5-methyl-2-thienyl)-, ethyl ester
• CAS No: 1480554-03-7
• MF: C₁₀H₁₀O₂S
• MW: 194.250201702118
• CID: 6088294
• PubChem ID: 102219632
• Update Time: 2024-01-13

2-Propynoic acid, 3-(5-methyl-2-thienyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(5-methyl-2-thienyl)-, ethyl ester
• EN300-786979
• 1480554-03-7
• Ethyl 3-(5-methylthiophen-2-yl)prop-2-ynoate
• Ethyl3-(5-methylthiophen-2-yl)prop-2-ynoate

• Inchi： 1S/C10H10O2S/c1-3-12-10(11)7-6-9-5-4-8(2)13-9/h4-5H,3H2,1-2H3
• InChI Key： NSYZDRBAETZODW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C#CC1SC(C)=CC=1

Computed Properties

• Exact Mass: 194.04015073g/mol
• Monoisotopic Mass: 194.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 294.5±28.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters